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Welcome to the technical support center for AZD5718, a potent and selective 5-lipoxygenase-
activating protein (FLAP) inhibitor. This resource is designed for researchers, scientists, and
drug development professionals to provide guidance on optimizing AZD5718 dosage for
sustained leukotriene B4 (LTB4) inhibition. Here you will find troubleshooting guides, frequently
asked questions (FAQs), detailed experimental protocols, and key data from preclinical and
clinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AZD57187

Al: AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP
is an integral membrane protein that facilitates the transfer of arachidonic acid to the enzyme 5-
lipoxygenase (5-LO), which is the initial and rate-limiting step in the biosynthesis of
leukotrienes.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of
proinflammatory and vasoactive leukotrienes, including LTB4.

Q2: What is the in vitro potency of AZD5718 for LTB4 inhibition?
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A2: In vitro, AZD5718 inhibits LTB4 production in human whole blood with an IC50 of 39 nM.[1]
[2] It has a high affinity for FLAP with an equilibrium dissociation constant (Kd) of 0.0044
pmol/L.[1]

Q3: What level of LTB4 inhibition is considered therapeutically relevant?

A3: While the exact level for therapeutic efficacy in specific diseases is under investigation,
clinical studies with AZD5718 have aimed for and achieved greater than 80% inhibition of LTB4
production over a 24-hour period.[3]

Q4: How is LTB4 inhibition measured in clinical studies?
A4: LTB4 inhibition is typically assessed through two primary methods:

e Ex vivo stimulated LTB4 production in whole blood: Freshly drawn whole blood is stimulated
with a calcium ionophore (e.g., A23187) to induce LTB4 synthesis. The amount of LTB4
produced is then quantified, typically by LC-MS/MS or a validated immunoassay.[4][5][6]

e Urinary leukotriene E4 (ULTE4) levels: LTE4 is a stable downstream metabolite of the
leukotriene pathway. Its concentration in urine is a reliable biomarker of systemic leukotriene
production.[2][7][8] Measurement is commonly performed using LC-MS/MS.[7][8][9][10][11]

Q5: What are the key pharmacokinetic parameters of AZD5718 in humans?

A5: In healthy subjects, AZD5718 is rapidly absorbed after oral administration, with the
maximum plasma concentration (Tmax) reached within 1-2 hours.[3][12][13] The mean terminal
half-life is approximately 10-12 hours, and steady-state plasma concentrations are typically
achieved after about 3 days of once-daily dosing.[1][2][4]

Data on AZD5718 Dosage and LTB4/LTE4 Inhibition

The following tables summarize key data from preclinical and clinical studies on AZD5718.

Table 1: Preclinical and In Vitro Data for AZD5718
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Parameter

Value

Species/System

Reference

Mechanism of Action

5-lipoxygenase
activating protein -
(FLAP) inhibitor

[1]

Binding Affinity (Kd)

0.0044 pmol/L -

[1]

In Vitro IC50 (LTB4
inhibition)

39 nM

Human whole blood

[1](2]

Maximum In Vitro

Inhibition

>95%

Human whole blood

[1]

Table 2: Clinical Pharmacokinetic and Pharmacodynamic Data for AZD5718 in Healthy

Volunteers (Single and Multiple Ascending Dose Studies)

Ke
LTB4 Inhibition uLTE4 v )
Dosage . . Pharmacokinet Reference
(ex vivo) Inhibition o
ic Findings
Dose-dependent;
Single Doses >80% sustained Tmax: 1-2 hours;
o ) Dose-dependent [2][4]
(25-1200 mg) inhibition with TY2: 10-12 hours
300-1200 mg
>80% inhibition
Multiple Doses throughout the Steady-state
(60-600 mg once  day with 180, Dose-dependent  achieved in ~3 [2][4]
daily for 10 days) 360, and 600 mg days
doses

Table 3: Phase 2a Clinical Trial Data for AZD5718 in Patients with Recent Myocardial Infarction

(FLAVOUR Study)
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UuLTE4 Inhibition

Dosage Treatment Duration Reference
vs. Placebo

50 mg once daily 4 and 12 weeks >80% reduction [14]

200 mg once daily 4 and 12 weeks >80% reduction [14]
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|

AZD5718 Dose

Potential Therapeutic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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